2-Amino-5-[4-(methylsulfonyl)phenyl]thiophene-3-carboxamide

• Molecular Formula: C12H12N2O3S2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 2-amino-5-(4-methylsulfonylphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C12H12N2O3S2/c1-19(16,17)8-4-2-7(3-5-8)10-6-9(11(13)15)12(14)18-10/h2-6H,14H2,1H3,(H2,13,15)
• InChI Key: GWTIEKVWNLIBIZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(S2)N)C(=O)N

Description

2-Amino-5-[4-(methylsulfonyl)phenyl]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C12H12N2O3S2 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Nitro reduction, Method A: 5-[4-(Methylsulfonyl)phenyl]-2-nitrothiophene-3-carboxamide (0.96 g, 2.94 mmol) and Pt/C, doped with V (0.191 g, 0.029 mmol) were stirred in MeOH (60 mL) at room temperature under a balloon of H2 for 90 minutes. The catalyst was removed by filtering through Celite, which was subsequently washed with DMF. The solvent was removed in vacuo and the residue triturated in EtOH to give the title compound as a dark brown solid.